![molecular formula C18H25NO5S B2418738 3-(4-(Methylsulfonyl)phenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one CAS No. 2034464-54-3](/img/structure/B2418738.png)
3-(4-(Methylsulfonyl)phenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one
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Description
3-(4-(Methylsulfonyl)phenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one is a useful research compound. Its molecular formula is C18H25NO5S and its molecular weight is 367.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methods
- A novel Prins cascade process for synthesizing spiromorpholinotetrahydropyran derivatives like 3-(4-(Methylsulfonyl)phenyl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)propan-1-one has been developed, providing a new method for synthesizing these types of compounds (Reddy et al., 2014).
Crystal Structure Analysis
- The crystal structure of similar compounds, like (3-Methyl-1,5-dioxaspiro[5.5]undecan-3-yl)methanol, has been studied, revealing insights into the molecular conformation and interactions of spiro compounds (Yuan et al., 2017).
Biological Activity
- Specific spiro compounds have been evaluated for their biological activity, such as inhibiting human coronavirus and influenza virus, pointing to their potential use in antiviral drug development (Apaydın et al., 2019).
Chemical Reactions and Derivatives
- Research on the chemical reactions involving spiro compounds, including the synthesis of derivatives and their potential applications, has been explored (Shchepin et al., 2003).
Electrocatalytic Applications
- Spiro compounds have been used in electrocatalytic applications, such as the selective oxidation of alcohol enantiomers, indicating their potential in chiral discrimination and synthesis (Kashiwagi et al., 1999).
Use in Food Contact Materials
- Certain spiro compounds have been assessed for safety in food contact materials, underscoring their relevance in consumer safety and regulatory compliance (Flavourings, 2012).
Properties
IUPAC Name |
1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)-3-(4-methylsulfonylphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO5S/c1-25(21,22)16-6-3-15(4-7-16)5-8-17(20)19-11-9-18(10-12-19)23-13-2-14-24-18/h3-4,6-7H,2,5,8-14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFRMLISAFGINEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCC3(CC2)OCCCO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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